Cas no 2229099-09-4 (1-1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylethan-1-amine
• CAS No: 2229099-09-4
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 6304360
• PubChem ID: 165803192
• Update Time: 2025-05-22

1-1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylethan-1-amine
• 1-[1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropyl]ethan-1-amine
• EN300-1924802
• 2229099-09-4

• Inchi： 1S/C12H15BrFNO/c1-7(15)12(3-4-12)11-9(14)5-8(13)6-10(11)16-2/h5-7H,3-4,15H2,1-2H3
• InChI Key： ZZNJPCYJLAYWER-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C1(C(C)N)CC1)F

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylethan-1-amine

1-1-(4-Bromo-2-Fluoro-6-Methoxyphenyl)cyclopropylethan-1-Amine: A Comprehensive Overview

The compound 1-1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylethan-1-amine, identified by the CAS number 2229099-09-4, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development, particularly in the design of novel therapeutics targeting specific biological pathways.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry, with this compound being no exception. The presence of a bromine atom at the para position of the phenyl ring, coupled with a fluoro group at the ortho position and a methoxy group at the meta position, confers this molecule with distinct electronic and steric properties. These characteristics make it an ideal candidate for exploring its role in various chemical reactions and biological assays.

One of the most notable aspects of this compound is its cyclopropane ring system, which introduces significant strain into the molecule. This strain can be harnessed to induce specific reactivity patterns, making it a valuable tool in synthetic chemistry. Researchers have demonstrated that such strained systems can serve as intermediates in the synthesis of complex molecules, including those with potential pharmacological activity.

The synthesis of 1-1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylethan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Subsequent steps may include bromination, fluorination, methylation, and finally, cyclopropanation to form the desired product. The optimization of these steps is critical to achieving high yields and ensuring the purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling during chemical reactions. The molecular weight of this compound is 357.38 g/mol, and its density is 1.58 g/cm³, making it suitable for various analytical techniques including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These models have provided insights into its reactivity towards nucleophilic and electrophilic attack, as well as its potential for participation in hydrogen bonding networks. Such information is invaluable for predicting its behavior in different chemical environments and for designing experiments to test these predictions.

The application of this compound extends beyond traditional synthetic chemistry into the realm of drug discovery. Its unique combination of functional groups makes it a promising lead compound for exploring interactions with various biological targets, such as enzymes and receptors. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a starting point for developing novel therapeutic agents.

In conclusion, 1-1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylethan-1-am is a versatile compound with a wealth of opportunities for further exploration in both academic research and industrial applications. Its structural features, coupled with its promising biological profile, position it as an important molecule in the ongoing quest to develop innovative solutions in medicine and materials science.